Cas no 192222-21-2 (2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester)

• Product Name: 2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester
• CAS No: 192222-21-2
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 2718225
• Update Time: 2024-03-01

2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester Chemical and Physical Properties

Names and Identifiers

• (+)-Lobophynin C
• 2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester

• Inchi： 1S/C21H30O4/c1-14-7-10-19-21(3,25-19)11-5-6-16(20(22)23-4)8-9-17-15(2)13-24-18(17)12-14/h6,12,18-19H,5,7-11,13H2,1-4H3
• InChI Key： ZWXFLWPGTYEDCM-UHFFFAOYSA-N
• SMILES： COC(C1CCC2C(OCC=2C)C=C(C)CCC2C(O2)(C)CCC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 2.123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans